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Compound of Interest

Compound Name:

Benzyl (2-

(methoxy(methyl)amino)-2-

oxoethyl)carbamate

CAS No.: 121505-94-0

Cat. No.: B037876

Get Quote

Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate is a key synthetic intermediate,

valued for its unique combination of a protected amino acid and a specialized amide

functionality. Known more descriptively as the Weinreb amide of N-carboxybenzyl (Cbz)-

protected glycine, this compound provides a stable yet reactive handle for the precise

construction of complex organic molecules. Its structure is purpose-built for multi-step

synthesis, particularly in the fields of medicinal chemistry and drug development, where

controlled carbon-carbon bond formation is paramount.

The core utility of this molecule stems from the N-methoxy-N-methylamide, or "Weinreb

amide," moiety. Discovered in 1981, this functional group serves as a superior precursor for the

synthesis of aldehydes and ketones.[1] Unlike more reactive carboxylic acid derivatives such

as acid chlorides or esters, Weinreb amides react cleanly with organometallic reagents to

deliver the desired ketone without the common side reaction of over-addition to form a tertiary

alcohol.[1] This is achieved through the formation of a stable, chelated tetrahedral intermediate

that collapses only upon acidic workup.[1]
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This guide offers a comprehensive examination of Benzyl (2-(methoxy(methyl)amino)-2-
oxoethyl)carbamate, detailing its chemical properties, synthesis, mechanistic underpinnings,

and applications for researchers and professionals in drug development.

Chemical and Physical Properties
The fundamental properties of Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate
are summarized below. These identifiers are crucial for sourcing, characterization, and

regulatory compliance.

Property Value Source

IUPAC Name

Benzyl N-[2-

[methoxy(methyl)amino]-2-

oxoethyl]carbamate

PubChem

Synonyms
Cbz-Gly-Weinreb amide, N-

Cbz-glycine Weinreb amide
General

Molecular Formula C₁₂H₁₆N₂O₄ PubChem

Molecular Weight 252.27 g/mol PubChem

CAS Number 88636-11-7 PubChem

Appearance Typically a gum or solid [2]

Storage
Sealed in dry, room

temperature conditions
[3]

Molecular Structure and Functional Group Analysis
The efficacy of Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate as a synthetic tool

is a direct result of its distinct molecular architecture. Each functional group plays a specific and

critical role.

Caption: Molecular structure of Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate.

Benzyl Carbamate (Cbz) Group: This is one of the most common amine protecting groups in

peptide synthesis.[4] Its role is to prevent the nitrogen of the glycine backbone from
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undergoing unwanted reactions, such as self-condensation, during the activation and

coupling steps. The Cbz group is stable to a wide range of reaction conditions but can be

readily removed when desired, typically via catalytic hydrogenation.

Glycine Backbone: As the simplest amino acid, the glycine residue provides the core

structure connecting the protecting group to the reactive amide.

Weinreb Amide (N-methoxy-N-methylamide): This is the key functional group for synthetic

transformations. It is stable enough to withstand various reaction conditions, yet it is

specifically designed to react with strong nucleophiles like organometallic reagents or be

reduced by hydrides to form aldehydes.[2]

Synthesis Protocol and Mechanistic Rationale
The synthesis of N-protected amino Weinreb amides is a well-established and efficient

process.[2] The procedure involves the activation of the carboxylic acid of Cbz-glycine, followed

by coupling with N,O-dimethylhydroxylamine.

Experimental Protocol
Objective: To synthesize Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate from N-

Cbz-glycine.

Materials:

N-Cbz-glycine

N,N'-Carbonyldiimidazole (CDI)

N,O-Dimethylhydroxylamine hydrochloride

N-Methylmorpholine (NMM)

Tetrahydrofuran (THF), anhydrous

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate solution
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Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Activation: Dissolve N-Cbz-glycine (1.0 eq) in anhydrous THF in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.

Add N,N'-Carbonyldiimidazole (CDI) (1.1 eq) portion-wise to the stirred solution. Allow the

reaction to stir at 0 °C for 15-20 minutes. The formation of the acyl-imidazolide intermediate

is typically observed.

Amine Preparation: In a separate flask, suspend N,O-dimethylhydroxylamine hydrochloride

(1.2 eq) in anhydrous DCM. Neutralize the suspension by adding N-Methylmorpholine

(NMM) (1.2 eq) dropwise at 0 °C.

Coupling: Add the neutralized N,O-dimethylhydroxylamine solution from step 3 to the

activated Cbz-glycine solution from step 2 at 0 °C.

Allow the reaction mixture to warm to room temperature and stir until completion, monitoring

progress by Thin Layer Chromatography (TLC). This typically takes 2-4 hours.

Workup: Once the reaction is complete, remove the solvent under reduced pressure.

Dissolve the residue in ethyl acetate and wash sequentially with 1M HCl, saturated aqueous

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the

crude product.

Purification: If necessary, purify the product by silica gel column chromatography to obtain

Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate as a pure compound.[2]

Causality and Rationale
Choice of Coupling Agent (CDI): CDI is an excellent choice for activating carboxylic acids. It

reacts to form a highly reactive N-acylimidazolide intermediate. The byproducts of the
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coupling reaction are imidazole and carbon dioxide, which are easily removed, simplifying

the purification process.[2] Other reagents like DCC or T3P can also be used, but CDI offers

a clean and efficient pathway.[1][2]

Temperature Control: The initial activation and coupling are performed at 0 °C to minimize

side reactions and prevent potential racemization if a chiral amino acid were used.

Neutralization of Amine Salt: N,O-dimethylhydroxylamine is commercially available as a

stable hydrochloride salt. It must be neutralized to the free amine in situ using a non-

nucleophilic base like NMM to participate in the coupling reaction.

Caption: General workflow for the synthesis of the target Weinreb amide.

Reactivity and Application in Synthesis
The primary value of Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate lies in the

predictable and clean reactivity of its Weinreb amide group.

Mechanism of Ketone Synthesis
When a Weinreb amide is treated with an organometallic reagent (e.g., a Grignard reagent, R-

MgBr), the nucleophilic carbon attacks the amide carbonyl. This forms a five-membered

chelated tetrahedral intermediate stabilized by the magnesium ion coordinating with both the

methoxy oxygen and the carbonyl oxygen. This intermediate is stable at low temperatures and

does not collapse to a ketone until an aqueous acidic workup is performed. This stability

prevents the common problem of a second equivalent of the organometallic reagent attacking

the newly formed ketone.[1]

Caption: Reaction pathway of a Weinreb amide to a ketone.

Reduction to Aldehydes: Similarly, reaction with a mild reducing agent like

Diisobutylaluminium hydride (DIBAL-H) or Lithium aluminum hydride (LiAlH₄) at low

temperatures will reduce the Weinreb amide to the corresponding aldehyde, again via a

stable intermediate that prevents over-reduction to the alcohol.[5]

This controlled reactivity makes the title compound an ideal precursor for creating α-amino

ketones and aldehydes, which are crucial building blocks for enzyme inhibitors,
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peptidomimetics, and other complex, biologically active molecules.[2][6]

Analytical Characterization
Confirming the identity and purity of the synthesized product is essential. The following

techniques are standard:

¹H NMR (Proton Nuclear Magnetic Resonance): Provides information on the electronic

environment of hydrogen atoms. Expected signals include singlets for the N-CH₃ and O-CH₃

groups of the Weinreb amide, a characteristic signal for the glycine CH₂, signals for the

benzylic CH₂ of the Cbz group, and aromatic protons.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Shows signals for each unique carbon

atom, including the distinct carbonyl carbons of the carbamate and the Weinreb amide.

IR (Infrared) Spectroscopy: Used to identify functional groups. Strong absorption bands

corresponding to the C=O stretching frequencies of the amide and carbamate groups

(typically in the 1650-1750 cm⁻¹ range) would be expected.

HRMS (High-Resolution Mass Spectrometry): Provides an extremely accurate mass

measurement, which is used to confirm the molecular formula of the compound.

Safety and Handling
While a specific safety data sheet for this exact compound is not universally available, data

from structurally related carbamates can inform safe handling practices.[7][8]
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Safety Aspect Recommendation Rationale & References

Personal Protective Equipment

(PPE)

Wear safety glasses, nitrile

gloves, and a lab coat.

To prevent skin and eye

contact. Carbamates can be

irritants.[9][10]

Handling

Use in a well-ventilated area or

a chemical fume hood. Avoid

breathing dust or vapors.

To prevent respiratory irritation.

[7][8]

Storage
Store in a tightly sealed

container in a cool, dry place.

The compound is stable under

normal conditions but should

be protected from moisture.[7]

In case of Exposure

Skin: Wash with soap and

water. Eyes: Rinse with plenty

of water for at least 15

minutes. Seek medical

attention if irritation persists.

Standard first-aid for chemical

exposure.[7][8]

Incompatible Materials
Strong oxidizing agents, strong

acids.

To avoid hazardous reactions.

[7]

Conclusion
Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate is more than just a chemical

compound; it is a precisely engineered tool for synthetic chemists. By combining a robust

amine protecting group with the uniquely stable and reactive Weinreb amide, it provides a

reliable and versatile platform for constructing complex molecular architectures. Its ability to

serve as a precursor to α-amino aldehydes and ketones makes it an invaluable intermediate in

the synthesis of peptides, peptidomimetics, and potential therapeutic agents, underscoring its

importance in modern drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-modern-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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